Cas no 63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester)

63515-22-0 structure
Product Name:2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
CAS No:63515-22-0
Molecular Formula:C11H13N2O3Br
Molecular Weight:301.13652
CID:1659372
PubChem ID:71372537
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Properties
Names and Identifiers
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- 2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
- ethyl 2-bromo-2-[(4-methoxyphenyl)hydrazinylidene]acetate
- 63515-22-0
- Ethyl bromo[2-(4-methoxyphenyl)hydrazinylidene]acetate
- DTXSID20795406
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- InChIKey: WCRLKYZIJHTKSN-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H13BrN2O3/c1-3-17-11(15)10(12)14-13-8-4-6-9(16-2)7-5-8/h4-7,13H,3H2,1-2H3
- SMILES: CCOC(=O)C(=NNC1=CC=C(C=C1)OC)Br
Computed Properties
- Exact Mass: 300.01099
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 300.01095g/mol
- Heavy Atom Count: 17
- Complexity: 276
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 59.9Ų
Experimental Properties
- PSA: 59.92
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Related Literature
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Yangwen Zhang,Jize Wang,Xue Liu,Wangnan Li,Fuzhi Huang,Yong Peng,Jie Zhong,Zhiliang Ku RSC Adv., 2017,7, 48958-48961
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Xiang Wei,Chun-Mei Wu,You-Rong Li Phys. Chem. Chem. Phys., 2021,23, 18058-18067
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Denis H. Seuyep N.,Daniel Szopinski,Gerrit A. Luinstra,Patrick Theato Polym. Chem., 2014,5, 5823-5828
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4. Front cover
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Hanwen Zhu,Yu Tian,Supeng Yang,Yang Shen,Enze Xu,Jianxin Tang,Yang Jiang J. Mater. Chem. C, 2020,8, 9861-9866
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6. Front cover
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7. References
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Tarun Kumar Roy,Devendra Mani,Gerhard Schwaab,Martina Havenith Phys. Chem. Chem. Phys., 2021,23, 25180-25187
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So Young Eom,Yu Ran Lee,Sung Man Park,Chan Ho Kwon Phys. Chem. Chem. Phys., 2022,24, 28477-28485
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